BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Improving the solubility of Avibactam sodium
hydrate for experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Avibactam sodium hydrate

Cat. No.: B1149929

Technical Support Center: Avibactam Sodium
Hydrate

Welcome to the technical support center for Avibactam sodium hydrate. This resource is
designed to assist researchers, scientists, and drug development professionals in overcoming
common challenges encountered during the experimental use of Avibactam sodium hydrate,
with a focus on improving its solubility and ensuring successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Avibactam sodium hydrate and what is its primary mechanism of action?

Al: Avibactam sodium hydrate is a non-f-lactam p-lactamase inhibitor.[1][2][3] Its primary
mechanism of action is the covalent, reversible inhibition of a wide range of serine [3-
lactamases, including Ambler Class A, Class C, and some Class D enzymes.[1][2] By inhibiting
these enzymes, Avibactam protects [3-lactam antibiotics from degradation by resistant bacteria.
The inhibition process involves the formation of a stable, covalent acyl-enzyme intermediate,
which subsequently undergoes slow, reversible deacylation, regenerating the active enzyme
and inhibitor.[2]

Q2: In which solvents is Avibactam sodium hydrate soluble?
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A2: Avibactam sodium hydrate exhibits good solubility in aqueous solutions. Specific
solubility data from various suppliers is summarized in the table below. It is also soluble in
organic solvents like DMSO and dimethylformamide (DMF).[4]

Q3: How should | store Avibactam sodium hydrate powder and its solutions?

A3: The solid powder should be stored at -20°C for long-term stability.[4] Stock solutions in
DMSO can be stored at -80°C for up to one year.[5] Aqueous solutions are less stable, and it is
generally recommended to prepare them fresh. For the commercial product Avycaz®
(ceftazidime-avibactam), reconstituted solutions should be used within 12 hours if stored at
room temperature or within 24 hours if refrigerated at 2-8°C.[6][7][8][9]

Q4: Can | sonicate Avibactam sodium hydrate to aid dissolution?

A4: Yes, sonication can be used to help dissolve Avibactam sodium hydrate, particularly if
you are observing slow dissolution.[10] Gentle warming to 37°C can also be employed.

Troubleshooting Guide

Encountering issues with dissolving Avibactam sodium hydrate? Consult the table below for
common problems and recommended solutions.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1149929?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/22825.pdf
https://www.benchchem.com/product/b1149929?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/22825.pdf
https://www.selleckchem.com/products/avibactam-sodium-hydrate.html
https://globalrph.com/dilution/avycaz-ceftazidime-and-avibactam/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/206494s002lbl.pdf
https://reference.medscape.com/drug/avycaz-ceftazidime-avibactam-999985
https://www.accessdata.fda.gov/drugsatfda_docs/label/2019/206494s005,s006lbl.pdf
https://www.benchchem.com/product/b1149929?utm_src=pdf-body
https://www.benchchem.com/product/b1149929?utm_src=pdf-body
https://www.targetmol.com/compound/avibactam_sodium_hydrate
https://www.benchchem.com/product/b1149929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Problem

Potential Cause

Recommended Solution

Cloudy or incomplete

dissolution in aqueous buffer

pH of the buffer: The solubility
of Avibactam sodium, a weak
acid, can be influenced by pH.
[11][12]

Ensure the pH of your buffer is
within the optimal range. While
specific pH-solubility curves for
Avibactam are not readily
available in the literature,
starting with a neutral pH (e.qg.,
PBS at pH 7.2) is
recommended.

Compound form: Avibactam
sodium can exist in different
solid forms, including
anhydrous and various hydrate
forms (monohydrate,
dihydrate), which can have
different dissolution rates.[13]
[14]

If dissolution is slow, allow for
additional mixing time.
Sonication or gentle warming

(87°C) can also be beneficial.

Low temperature: Dissolution
can be slower at lower

temperatures.

Prepare the solution at room
temperature unless otherwise

specified by your protocol.

Precipitation upon addition to

media

Supersaturation: The final
concentration in the
experimental media may
exceed the solubility limit
under those specific

conditions.

Prepare a more concentrated
stock solution in a suitable
solvent (e.g., water or DMSO)
and then dilute it to the final
working concentration in your

media.

Interaction with media
components: Certain salts or
proteins in the media could

potentially reduce solubility.

Perform a small-scale pilot test
to check for compatibility
before preparing a large

volume.

Inconsistent results between

experiments

Solution instability: Aqueous
solutions of Avibactam sodium

hydrate have limited stability.

Always prepare fresh aqueous
solutions for your experiments.
Avoid repeated freeze-thaw

cycles of stock solutions.
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Hygroscopic nature of the ]
Store the powder in a
powder: The powder may ) ]
] ] desiccator and handle it
absorb moisture from the air, ] ] o
) o quickly in a low-humidity
which can affect weighing )
environment.
accuracy.

Data Presentation

Solubility of Avibactam Sodium Hydrate

Solvent Approximate Solubility Source

Water = 200 mg/mL MedChemExpress
Water 61 mg/mL Selleck Chemicals[5]
DMSO ~5 mg/mL Cayman Chemical[4]
DMSO 61 mg/mL Selleck Chemicals[5]
Dimethylformamide (DMF) ~5 mg/mL Cayman Chemical[4]
PBS (pH 7.2) ~10 mg/mL Cayman Chemical[4]

Note: Solubility can vary between batches and suppliers. Always refer to the product-specific
datasheet.

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Stock Solution in
Water

e Weighing: Accurately weigh the desired amount of Avibactam sodium hydrate powder in a
sterile conical tube.

o Solvent Addition: Add the appropriate volume of sterile, purified water (e.g., for 10 mg of
powder, add 1 mL of water to achieve a 10 mg/mL concentration).

o Dissolution: Vortex the tube gently until the powder is completely dissolved. If needed,
sonicate for short intervals or warm the solution to 37°C.
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« Sterilization (Optional): If required for your experiment, sterilize the solution by filtering it
through a 0.22 um syringe filter.

o Storage: Use the freshly prepared aqueous solution immediately. For short-term storage,
keep on ice. For longer-term storage, it is recommended to prepare aliquots of a stock
solution in DMSO and store at -80°C.

Protocol 2: Preparation of Working Solutions for
Minimum Inhibitory Concentration (MIC) Assays

This protocol is based on the broth microdilution method.

e Prepare Stock Solution: Prepare a concentrated stock solution of Avibactam sodium
hydrate in an appropriate solvent (e.g., 1 mg/mL in sterile water), as described in Protocol 1.

o Prepare Intermediate Dilution: Dilute the stock solution in the appropriate broth medium
(e.g., Mueller-Hinton Broth) to twice the highest concentration to be tested in the MIC panel.

o Serial Dilutions: In a 96-well microtiter plate, add a defined volume of broth to all wells except
the first column. Add a volume of the intermediate dilution to the first and second wells of
each row to be tested.

o Perform Serial Dilutions: Perform two-fold serial dilutions by transferring a set volume of the
solution from the second well to the third, and so on, down the plate.

e Inoculum Preparation: Prepare a bacterial inoculum as per standard protocols (e.g., CLSI
guidelines) to achieve a final concentration of approximately 5 x 105 CFU/mL in each well.

 Inoculation: Add the standardized bacterial inoculum to all wells containing the Avibactam
dilutions and the growth control wells.

e Incubation: Incubate the plate at the appropriate temperature and duration for the specific
bacterial strain being tested.

» Reading Results: Determine the MIC as the lowest concentration of Avibactam that
completely inhibits visible bacterial growth.
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Mandatory Visualizations
Signaling Pathway: Mechanism of Avibactam Inhibition
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Caption: Covalent inhibition of 3-lactamase by Avibactam.

Experimental Workflow: Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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